Cas no 1909305-27-6 (2-ethyl-4,4-difluorobutan-1-ol)
2-ethyl-4,4-difluorobutan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-Butanol, 2-ethyl-4,4-difluoro-
- 2-Ethyl-4,4-difluorobutan-1-ol
- 2-ethyl-4,4-difluorobutan-1-ol
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- MDL: MFCD29763363
- Inchi: 1S/C6H12F2O/c1-2-5(4-9)3-6(7)8/h5-6,9H,2-4H2,1H3
- InChI Key: BRWNJABKAKAWGU-UHFFFAOYSA-N
- SMILES: C(O)C(CC)CC(F)F
2-ethyl-4,4-difluorobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E200721-100mg |
2-Ethyl-4,4-difluorobutan-1-ol |
1909305-27-6 | 100mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E200721-500mg |
2-Ethyl-4,4-difluorobutan-1-ol |
1909305-27-6 | 500mg |
$ 500.00 | 2022-06-05 | ||
| TRC | E200721-1g |
2-Ethyl-4,4-difluorobutan-1-ol |
1909305-27-6 | 1g |
$ 775.00 | 2022-06-05 | ||
| Enamine | EN300-263077-0.05g |
2-ethyl-4,4-difluorobutan-1-ol |
1909305-27-6 | 95.0% | 0.05g |
$174.0 | 2025-02-20 | |
| Enamine | EN300-263077-0.1g |
2-ethyl-4,4-difluorobutan-1-ol |
1909305-27-6 | 95.0% | 0.1g |
$257.0 | 2025-02-20 | |
| Enamine | EN300-263077-0.25g |
2-ethyl-4,4-difluorobutan-1-ol |
1909305-27-6 | 95.0% | 0.25g |
$367.0 | 2025-02-20 | |
| Enamine | EN300-263077-0.5g |
2-ethyl-4,4-difluorobutan-1-ol |
1909305-27-6 | 95.0% | 0.5g |
$579.0 | 2025-02-20 | |
| Enamine | EN300-263077-1.0g |
2-ethyl-4,4-difluorobutan-1-ol |
1909305-27-6 | 95.0% | 1.0g |
$743.0 | 2025-02-20 | |
| Enamine | EN300-263077-2.5g |
2-ethyl-4,4-difluorobutan-1-ol |
1909305-27-6 | 95.0% | 2.5g |
$1454.0 | 2025-02-20 | |
| Enamine | EN300-263077-5.0g |
2-ethyl-4,4-difluorobutan-1-ol |
1909305-27-6 | 95.0% | 5.0g |
$2152.0 | 2025-02-20 |
2-ethyl-4,4-difluorobutan-1-ol Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-ethyl-4,4-difluorobutan-1-ol
Recent Advances in the Application of 1909305-27-6 and 2-Ethyl-4,4-difluorobutan-1-ol in Chemical Biology and Pharmaceutical Research
The chemical compound with the CAS number 1909305-27-6 and the product 2-ethyl-4,4-difluorobutan-1-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of bioactive compounds. This research brief aims to summarize the latest findings related to these substances, highlighting their roles, mechanisms, and future prospects in the industry.
Recent studies have demonstrated that 1909305-27-6 serves as a crucial intermediate in the synthesis of novel fluorinated compounds, which are increasingly important in the development of pharmaceuticals due to their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into organic molecules often improves their pharmacological properties, making 1909305-27-6 a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the synthesis of potential drug candidates targeting various diseases, including cancer and infectious diseases.
2-Ethyl-4,4-difluorobutan-1-ol, on the other hand, has been investigated for its unique physicochemical properties and potential as a solvent or reagent in organic synthesis. Its difluorinated structure imparts distinct electronic and steric characteristics, which can influence reaction outcomes in synthetic pathways. Recent publications have highlighted its utility in the preparation of fluorinated analogs of biologically active molecules, thereby expanding the toolkit available to medicinal chemists for drug design and optimization.
One of the key findings in recent research involves the use of 2-ethyl-4,4-difluorobutan-1-ol as a precursor in the synthesis of fluorinated amino acids. These amino acids are of particular interest in the development of peptide-based therapeutics, where fluorination can enhance stability against enzymatic degradation and improve membrane permeability. Studies have shown that derivatives of 2-ethyl-4,4-difluorobutan-1-ol can be efficiently incorporated into peptide chains, offering new avenues for the design of next-generation biopharmaceuticals.
In addition to its applications in peptide chemistry, 1909305-27-6 has been explored in the context of small molecule drug discovery. Researchers have reported its use in the construction of fluorinated heterocycles, which are prevalent in many FDA-approved drugs. The ability to introduce fluorine atoms at specific positions in these heterocycles has enabled the fine-tuning of drug candidates' properties, such as potency, selectivity, and pharmacokinetics. This has led to the identification of several promising leads in oncology and neurology.
Looking ahead, the continued investigation of 1909305-27-6 and 2-ethyl-4,4-difluorobutan-1-ol is expected to yield further insights into their applications. Ongoing research is focused on optimizing synthetic routes to these compounds, improving their scalability, and exploring their potential in emerging areas such as targeted drug delivery and diagnostic imaging. As the demand for fluorinated pharmaceuticals grows, these compounds are likely to play an increasingly important role in the chemical biology and pharmaceutical industries.
In conclusion, the latest research underscores the significance of 1909305-27-6 and 2-ethyl-4,4-difluorobutan-1-ol as versatile tools in chemical biology and drug development. Their unique properties and broad applicability make them valuable assets in the quest for novel therapeutics. Future studies will undoubtedly uncover additional uses and refine existing methodologies, further solidifying their place in the pharmaceutical research landscape.
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